(4-((4-Fluorophenyl)sulfonyl)piperidin-1-yl)(4-methylthiophen-2-yl)methanone

• IUPAC Name: [4-(4-fluorophenyl)sulfonylpiperidin-1-yl]-(4-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C17H18FNO3S2/c1-12-10-16(23-11-12)17(20)19-8-6-15(7-9-19)24(21,22)14-4-2-13(18)3-5-14/h2-5,10-11,15H,6-9H2,1H3
• InChI Key: LVKSNOJPEMHQRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)N2CCC(CC2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H18FNO3S2
• Molecular Weight: 367.5 g/mol

Description

(4-((4-Fluorophenyl)sulfonyl)piperidin-1-yl)(4-methylthiophen-2-yl)methanone is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as FSCPMP and belongs to the class of piperidine derivatives.

Scientific Research Applications

Antimicrobial Activity

Compounds with structures similar to "(4-((4-Fluorophenyl)sulfonyl)piperidin-1-yl)(4-methylthiophen-2-yl)methanone" have been synthesized and evaluated for their antimicrobial activity. For instance, new 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives exhibited good antimicrobial activity against tested pathogenic bacterial and fungal strains, suggesting that modifications to the piperidin-4-yl)methanone framework can lead to effective antimicrobial agents (Mallesha & Mohana, 2014).

Insecticidal and Herbicidal Activities

N-phenylpyrazolyl aryl methanones derivatives, containing arylthio/sulfinyl/sulfonyl groups, have been synthesized and found to exhibit favorable herbicidal and insecticidal activities. This indicates the potential of sulfonyl-containing compounds in the development of agricultural chemicals (Wang et al., 2015).

Neuroimaging Applications

Research into sulfur-containing analogues for imaging vesicular acetylcholine transporter in the brain has been conducted, leading to the development of compounds with high binding affinities and selectivity. Such studies highlight the potential of these compounds in neuroimaging, particularly in the visualization of brain receptors and transporters relevant to neurological disorders (Luo et al., 2018).

Antitubercular Activity

Compounds synthesized from structures related to "this compound" have been assessed for their antitubercular activity. Some of these derivatives showed promising results against Mycobacterium tuberculosis, suggesting the importance of these compounds in developing new antitubercular agents (Bisht et al., 2010).

Synthesis and Structural Analysis

The synthesis and crystal structure analysis of related compounds, such as [1-(Toluene-4-Sulfonyl)-Piperidin-4-yl]-Methanol, have provided insights into their chemical properties and potential applications. The detailed structural analysis helps in understanding the molecular interactions and stability, which is crucial for designing compounds with specific functions (Girish et al., 2008).